Cas no 1354015-25-0 (2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol)

• Product Name: 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol
• CAS No: 1354015-25-0
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 2156300
• Update Time: 2025-05-25

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[((S)-1-benzyl-piperidin-3-yl)-ethyl-amino]-ethanol
• (S)-2-((1-Benzylpiperidin-3-yl)(ethyl)amino)ethanol
• AM96485
• 2-[((S)-1-benzylpiperidin-3-yl)ethylamino]ethanol
• 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol

• Inchi： 1S/C16H26N2O/c1-2-18(11-12-19)16-9-6-10-17(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16,19H,2,6,9-14H2,1H3/t16-/m0/s1
• InChI Key： MHKVOFXLYJGGFP-INIZCTEOSA-N
• SMILES： OCCN(CC)[C@@H]1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 241
• Topological Polar Surface Area: 26.7

Additional information on 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol

Comprehensive Analysis of 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol (CAS No. 1354015-25-0): Properties, Applications, and Research Insights

2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol (CAS No. 1354015-25-0) is a chiral piperidine derivative with a unique molecular structure that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzyl-piperidinyl core and ethanolamine side chain, exhibits versatile properties suitable for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its stereospecific configuration (S-enantiomer), which often influences biological activity.

In recent years, the demand for chiral building blocks like 1354015-25-0 has surged, driven by advancements in asymmetric synthesis and targeted drug delivery. The compound's ethyl-amino-ethanol moiety enhances its solubility, making it a candidate for CNS-targeting therapeutics, a hot topic in neurodegenerative disease research. Studies suggest its structural similarity to neurotransmitters could enable applications in GPCR modulation, aligning with current trends in precision medicine.

Synthetic routes to 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol typically involve stereoselective alkylation of (S)-1-benzylpiperidin-3-amine, followed by reductive amination with ethylene oxide derivatives. Analytical techniques such as HPLC chiral separation and NMR stereochemical analysis are critical for verifying its enantiopurity (>99% ee), a key quality parameter for pharmaceutical intermediates. The compound's stability under physiological pH (5.0–7.4) has been confirmed through accelerated degradation studies, addressing common concerns about compound shelf life in drug development.

Beyond pharmaceuticals, CAS 1354015-25-0 shows promise in catalysis as a ligand for transition metals, particularly in enantioselective hydrogenation reactions. Its bidentate coordination capability (via nitrogen and oxygen atoms) makes it valuable for green chemistry applications, coinciding with industry shifts toward sustainable synthesis. Recent patents highlight its utility in creating degradable polymers, responding to the global focus on environmental materials.

Safety evaluations of 2-[((S)-1-Benzyl-piperidin-3-yl)-ethyl-amino]-ethanol indicate low acute toxicity (LD50 > 2000 mg/kg in rodent models), with no observed mutagenic effects in Ames tests. These findings address frequent queries about research chemical safety profiles. Proper storage recommendations (-20°C under argon) and handling protocols (use of nitrogen glove boxes) are essential to maintain stability, as detailed in recent material safety data sheets (MSDS).

The global market for piperidine derivatives like 1354015-25-0 is projected to grow at 6.8% CAGR (2023–2030), fueled by demand in small-molecule therapeutics and agrochemicals. Custom synthesis services now offer gram-to-kilogram scale production, catering to both academic researchers and industrial R&D teams. Analytical certificates typically include HPLC purity (>98%), residual solvent analysis, and isotopic labeling options, meeting stringent quality control standards.

Emerging research explores the compound's potential in fluorescent probes development, leveraging its electron-rich aromatic system for bioimaging applications. This aligns with the rising interest in theranostic agents that combine diagnostics and therapy. Computational studies (molecular docking and QSAR modeling) predict favorable blood-brain barrier permeability, making it a candidate for neuropharmacology studies—a trending topic in AI-driven drug discovery platforms.